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Compound of Interest

Compound Name: Flavoxate

Cat. No.: B1672763

The responsible management and disposal of chemical compounds are paramount to ensuring
laboratory safety and environmental protection. This document provides a comprehensive,
step-by-step guide for the proper disposal of Flavoxate, a synthetic antispasmodic agent,
tailored for researchers, scientists, and drug development professionals. Adherence to these
procedures is essential for maintaining compliance with federal, state, and local regulations.

Flavoxate: Hazard Profile and Safety Considerations

Flavoxate hydrochloride is a parasympatholytic agent that functions by relaxing smooth
muscle.[1] While not classified as a "Hazardous Chemical" by the OSHA Hazard
Communication Standard, it is harmful if swallowed and can cause skin, eye, and respiratory
irritation.[2][3][4][5] All handling and disposal procedures should be conducted in accordance
with the product's Safety Data Sheet (SDS) and institutional safety protocols. There is limited
data on its ecotoxicity, but it may cause long-lasting harmful effects to aquatic life, underscoring
the importance of preventing its release into the environment.[3]

Quantitative Data and Chemical Properties

For ease of reference, the following table summarizes key quantitative and identifying
information for Flavoxate Hydrochloride.
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Property Data Reference

2-(Piperidin-1-ylethyl 3-

) methyl-4-oxo-2-phenyl-4H-1-
Chemical Name [2]
benzopyran-8-carboxylate

hydrochloride
CAS Number 3717-88-2 [2][3][4]
Molecular Formula C24H25N0O4 - HCI [2][3]
Molecular Weight 427.92 g/mol [3]

LD50 Rat: 1,040 - 4273 mg/kg;
Acute Toxicity (Oral) LD50 Mouse: 740 - 1837 [5]
mg/kg

4°C or 15°C to 30°C (59°F to
Storage Temperature 86°F), sealed in a dry, well- [6]

ventilated place

Experimental Protocol: Standard Disposal
Procedure for Flavoxate

This protocol outlines the necessary steps for the safe and compliant disposal of Flavoxate
from a laboratory setting. This procedure applies to unused or expired pure compounds,
contaminated lab materials, and solutions containing Flavoxate.

1.0 Initial Assessment and Consultation

1.1. Consult Institutional EHS: Before initiating disposal, contact your institution's
Environmental Health and Safety (EHS) department.[7] They will provide specific guidance
based on local and state regulations and determine if the waste is considered hazardous under
the Resource Conservation and Recovery Act (RCRA).[7][8] 1.2. Review Safety Data Sheet
(SDS): Obtain and thoroughly review the SDS for the specific Flavoxate product in use.[2][3][4]
[6] Pay close attention to Section 13: Disposal Considerations and Section 8: Exposure
Controls/Personal Protection.
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2.0 Personal Protective Equipment (PPE)

2.1. When handling Flavoxate for disposal, wear appropriate PPE as specified in the SDS.
This includes:

o Safety glasses with side shields or goggles.[3]
o Chemical-resistant gloves (e.g., nitrile).[3][6]
e Alab coat or impervious clothing.[2][3]

3.0 Waste Segregation and Collection

3.1. Non-Hazardous vs. Hazardous: Based on the EHS assessment, segregate Flavoxate
waste. While typically not a RCRA-listed hazardous waste, it may be regulated as such by state
or local authorities, or if mixed with a listed hazardous solvent.[9]

» Hazardous Pharmaceutical Waste: Collect in a designated black waste container, clearly
labeled "Hazardous Waste Pharmaceuticals".[9]

» Non-Hazardous Pharmaceutical Waste: Collect in a designated blue waste container.[9] 3.2.
Do Not Sewer: Do not dispose of Flavoxate down the drain or in waterways.[2][9] This
practice is prohibited for hazardous pharmaceuticals and is poor practice for all chemicals to
prevent environmental contamination.[9]

4.0 Disposal of Unused/Expired Flavoxate

4.1. Primary Compound: Keep the material in its original container if possible. If not, transfer it
to a compatible, sealable waste container. 4.2. Labeling: Label the waste container clearly with
"Waste Flavoxate," the CAS number, and any other information required by your institution's
EHS. 4.3. Storage: Store the sealed waste container in a designated satellite accumulation
area, away from incompatible materials like strong oxidizing agents.[3] 4.4. Arrange for Pickup:
Contact your EHS office to schedule a pickup by a licensed hazardous material disposal
company.[2] The standard and required method of destruction for pharmaceutical waste is
incineration.[2][7][9]

5.0 Disposal of Contaminated Materials

5.1. Contaminated Labware: This includes items such as pipette tips, vials, and gloves that
have come into direct contact with Flavoxate.
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o Collect these items in the same designated waste stream (blue or black container) as the
primary compound. 5.2. Contaminated Glassware:

» Decontaminate glassware by rinsing with an appropriate solvent (e.g., alcohol).[6]

e Collect the rinsate as chemical waste.

e Once decontaminated, the glassware can typically be disposed of in a designated lab glass
waste container. 5.3. Contaminated Packaging: Dispose of contaminated packaging, such as
weigh boats or liners, as chemical waste along with the compound.[2] Do not discard in
regular trash.[3]

6.0 Spill Cleanup Protocol

6.1. Evacuate and Ventilate: Ensure the area is well-ventilated.[6] 6.2. Contain Spill: Prevent
the spill from spreading or entering drains.[6] 6.3. Absorb Material: For a solid spill, carefully
sweep or vacuum the material. For a liquid spill, use an inert, liquid-binding absorbent material
(e.g., diatomite, universal binders).[6] 6.4. Collect Waste: Place all cleanup materials
(absorbent, contaminated PPE, etc.) into a sealed, properly labeled hazardous waste
container. 6.5. Decontaminate: Clean the spill surface with alcohol or soap and water.[2][6] 6.6.
Dispose: Dispose of the cleanup waste through your institution's EHS hazardous waste
program.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of
Flavoxate in a laboratory environment.
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Caption: Flavoxate Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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